Cas no 104361-73-1 (Phosphonic acid,[4-(dimethylamino)-1-hydroxybutylidene]bis- (9CI))

• Product Name: Phosphonic acid,[4-(dimethylamino)-1-hydroxybutylidene]bis- (9CI)
• CAS No: 104361-73-1
• MF: C₆H₁₇NO₇P₂
• MW: 277.149204015732
• CID: 162363
• PubChem ID: 128551
• Update Time: 2025-04-19

Phosphonic acid,[4-(dimethylamino)-1-hydroxybutylidene]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[4-(dimethylamino)-1-hydroxybutylidene]bis- (9CI)
• (4-dimethylamino-1-hydroxy-1-phosphono-butyl)phosphonic acid
• [4-(dimethylamino)-1-hydroxy-1-phosphonobutyl]phosphonic acid
• 1-Dimethylamino-1-hydroxybutane-1,1-diphosphonicacid
• 4Me2ABD
• 4-N,N-Dimethylamino-1-hydroxybutylidene-1,1-diphosphonic acid
• AC1L2TZX
• ACMC-1C34V
• AG-D-16511
• CTK4A2986
• 104361-73-1
• SCHEMBL3976360
• Phosphonic acid, (4-(dimethylamino)-1-hydroxybutylidene)bis-
• DTXSID70146404

• Inchi： 1S/C6H17NO7P2/c1-7(2)5-3-4-6(8,15(9,10)11)16(12,13)14/h8H,3-5H2,1-2H3,(H2,9,10,11)(H2,12,13,14)
• InChI Key： VYDQNPISZFUMRU-UHFFFAOYSA-N
• SMILES： P(C(CCCN(C)C)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 277.04811
• Monoisotopic Mass: 277.04802588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -5.6
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 138.53